116-9e
116-9e
MAL2-11B is an inhibitor of Simian Virus 40 replication. It acts by targeting the molecular chaperone function and ATPase activity of T antigen. MAL2-11B is also a MAL3-101 precursor.
Brand Name:
Vulcanchem
CAS No.:
831217-43-7
VCID:
VC0534402
InChI:
InChI=1S/C31H32N2O5/c1-22-28(30(36)38-21-23-11-5-2-6-12-23)29(32-31(37)33(22)20-10-4-9-15-27(34)35)26-18-16-25(17-19-26)24-13-7-3-8-14-24/h2-3,5-8,11-14,16-19,29H,4,9-10,15,20-21H2,1H3,(H,32,37)(H,34,35)
SMILES:
CC1=C(C(NC(=O)N1CCCCCC(=O)O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4
Molecular Formula:
C31H32N2O5
Molecular Weight:
512.6 g/mol
116-9e
CAS No.: 831217-43-7
Cat. No.: VC0534402
Molecular Formula: C31H32N2O5
Molecular Weight: 512.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | MAL2-11B is an inhibitor of Simian Virus 40 replication. It acts by targeting the molecular chaperone function and ATPase activity of T antigen. MAL2-11B is also a MAL3-101 precursor. |
|---|---|
| CAS No. | 831217-43-7 |
| Molecular Formula | C31H32N2O5 |
| Molecular Weight | 512.6 g/mol |
| IUPAC Name | 6-[4-methyl-2-oxo-5-phenylmethoxycarbonyl-6-(4-phenylphenyl)-1,6-dihydropyrimidin-3-yl]hexanoic acid |
| Standard InChI | InChI=1S/C31H32N2O5/c1-22-28(30(36)38-21-23-11-5-2-6-12-23)29(32-31(37)33(22)20-10-4-9-15-27(34)35)26-18-16-25(17-19-26)24-13-7-3-8-14-24/h2-3,5-8,11-14,16-19,29H,4,9-10,15,20-21H2,1H3,(H,32,37)(H,34,35) |
| Standard InChI Key | GHFQWLNXJMUCGC-UHFFFAOYSA-N |
| SMILES | CC1=C(C(NC(=O)N1CCCCCC(=O)O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4 |
| Canonical SMILES | CC1=C(C(NC(=O)N1CCCCCC(=O)O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator